Cas no 89585-33-1 (3-AMINOHEXANE-1-THIOL)

• Product Name: 3-AMINOHEXANE-1-THIOL
• CAS No: 89585-33-1
• MF: C₆H₁₅NS
• MW: 133.255000352859
• MDL: MFCD19209692
• CID: 4298183
• Update Time: 2026-04-14

3-AMINOHEXANE-1-THIOL Chemical and Physical Properties

Names and Identifiers

• 1-Hexanethiol, 3-amino-
• 3-AMINOHEXANE-1-THIOL

• MDL： MFCD19209692

Additional information on 3-AMINOHEXANE-1-THIOL

Overview of CAS No 89585-33-1: 3-AminoHexane-1-Thiol

The compound CAS No 89585-33-1, commonly referred to as 3-AminoHexane-1-Thiol, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring both an amino group and a thiol functional group, has garnered attention in recent years due to its potential in advanced material synthesis and biotechnological applications.

Recent studies have highlighted the importance of 3-AminoHexane-1-Thiol in the development of novel materials, particularly in the realm of nanotechnology. Researchers have explored its role in the synthesis of thiol-based self-assembled monolayers (SAMs), which are critical for creating surfaces with tailored properties. These SAMs have found applications in sensors, catalysis, and drug delivery systems, underscoring the compound's versatility.

The synthesis of CAS No 89585-33-1 has been optimized through various methodologies, including both traditional chemical synthesis and modern green chemistry approaches. One notable advancement involves the use of enzymatic catalysis to produce this compound with high yield and purity. This approach not only enhances the efficiency of production but also aligns with current trends toward sustainable chemical manufacturing.

In terms of chemical properties, 3-AminoHexane-1-Thiol exhibits a unique balance between hydrophilic and hydrophobic characteristics due to its amino and thiol groups. This duality makes it an ideal candidate for applications requiring both solubility in polar solvents and compatibility with hydrophobic surfaces. Recent research has demonstrated its effectiveness as a cross-linking agent in polymer chemistry, enabling the creation of robust and flexible materials.

Beyond its material science applications, CAS No 89585-33-1 has shown promise in biotechnological fields. Its ability to form stable disulfide bonds makes it valuable in protein conjugation and bioconjugate chemistry. Scientists have utilized this property to develop novel drug delivery systems where the compound acts as a linker between therapeutic molecules and targeting agents.

The demand for compounds like 3-AminoHexane-1-Thiol continues to grow as industries seek innovative solutions for complex challenges. Its role in advancing nanotechnology, materials science, and biotechnology positions it as a key compound in future research and development efforts.